Cas no 84333-02-8 (Benzaldehyde,4-(acetyloxy)-2-chloro-5-methoxy-)
84333-02-8 structure
Product Name:Benzaldehyde,4-(acetyloxy)-2-chloro-5-methoxy-
CAS No:84333-02-8
MF:C10H9ClO4
MW:228.629062414169
CID:731059
PubChem ID:262246
Update Time:2025-04-19
Benzaldehyde,4-(acetyloxy)-2-chloro-5-methoxy- Chemical and Physical Properties
Names and Identifiers
-
- Benzaldehyde,4-(acetyloxy)-2-chloro-5-methoxy-
- (5-chloro-4-formyl-2-methoxyphenyl) acetate
- 5-chloro-4-formyl-2-methoxyphenyl acetate
- 84333-02-8
- NSC-95693
- DTXSID30294278
- NSC95693
-
- Inchi： 1S/C10H9ClO4/c1-6(13)15-10-4-8(11)7(5-12)3-9(10)14-2/h3-5H,1-2H3
- InChI Key： PJHJFLMBMQJZSH-UHFFFAOYSA-N
- SMILES： ClC1=CC(=C(C=C1C=O)OC)OC(C)=O
Computed Properties
- Exact Mass: 228.019
- Monoisotopic Mass: 228.019
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 244
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 52.6Ų
Experimental Properties
- Density: 1.308
- Boiling Point: 320.4°Cat760mmHg
- Flash Point: 135.2°C
- Refractive Index: 1.553
- PSA: 52.60000
- LogP: 2.08640
Benzaldehyde,4-(acetyloxy)-2-chloro-5-methoxy- Related Literature
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1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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